Cas no 191664-14-9 ((2S)-2-{(tert-Butoxycarbonyl)aminomethyl}-3-methylbutanoic Acid)

• Product Name: (2S)-2-{(tert-Butoxycarbonyl)aminomethyl}-3-methylbutanoic Acid
• CAS No: 191664-14-9
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• MDL: MFCD07372880
• CID: 1035551
• PubChem ID: 44119515
• Update Time: 2025-11-02

(2S)-2-{(tert-Butoxycarbonyl)aminomethyl}-3-methylbutanoic Acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-(((tert-Butoxycarbonyl)amino)methyl)-3-methylbutanoic acid
• (2R)-2-{[(tert-Butoxycarbonyl)amino]-methyl}-3-methylbutanoic acid
• (R)-2-[(Boc-amino)methyl]-3-methylbutyric acid
• Boc-(R)-2-(aminomethyl)-3-methylbutanoic acid
• (2R)-2-([(TERT-BUTOXYCARBONYL)AMINO]METHYL)-3-METHYLBUTYRIC ACID
• (2R)-2-{[(tert-Butoxycarbonyl)amino]methyl}-3-methylbutanoic acid
• (2S)-2-{[(tert-Butoxycarbonyl)amino]methyl}-3-methylbutyric acid
• (Tert-Butoxy)Carbonyl (R)-2-(Aminomethyl)-3-methylbutanoic acid
• MFCD07372880
• SCHEMBL7118994
• 191664-14-9
• (2R)-2-([(TERT-BUTOXYCARBONYL)AMINO]METHYL)-3-METHYLBUTANOIC ACID
• DS-2821
• (R)-2-[(Boc-amino)methyl]-3-methylbutanoic Acid
• (2R)-3-methyl-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]butanoic acid
• (2R)-2-({[(tert-butoxy)carbonyl]amino}methyl)-3-methylbutanoic acid
• AKOS015948789
• Butanoic acid, 2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-3-methyl-, (2R)-
• (R)-2-(((tert-Butoxycarbonyl)amino)methyl)-3-methylbutanoicacid
• CS-0041824
• (2S)-2-{(tert-Butoxycarbonyl)aminomethyl}-3-methylbutanoic Acid

• MDL： MFCD07372880
• Inchi： 1S/C11H21NO4/c1-7(2)8(9(13)14)6-12-10(15)16-11(3,4)5/h7-8H,6H2,1-5H3,(H,12,15)(H,13,14)/t8-/m0/s1
• InChI Key： IGJIQZVMCRTQQX-QMMMGPOBSA-N
• SMILES： O(C(NC[C@H](C(=O)O)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 231.14700
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63000
• LogP: 2.25880

(2S)-2-{(tert-Butoxycarbonyl)aminomethyl}-3-methylbutanoic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on (2S)-2-{(tert-Butoxycarbonyl)aminomethyl}-3-methylbutanoic Acid

Latest Research Insights on (2S)-2-{(tert-Butoxycarbonyl)aminomethyl}-3-methylbutanoic Acid (CAS: 191664-14-9)

In recent years, (2S)-2-{(tert-Butoxycarbonyl)aminomethyl}-3-methylbutanoic Acid (CAS: 191664-14-9) has garnered significant attention in the chemical biology and pharmaceutical research communities due to its versatile applications in peptide synthesis and drug development. This compound, characterized by its tert-butoxycarbonyl (Boc) protected amino group and methylbutanoic acid moiety, serves as a crucial building block in the synthesis of complex bioactive molecules. Recent studies have explored its utility in the design of novel therapeutics, particularly in the fields of oncology, neurology, and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of (2S)-2-{(tert-Butoxycarbonyl)aminomethyl}-3-methylbutanoic Acid in the synthesis of protease inhibitors targeting SARS-CoV-2. The researchers utilized this compound as a key intermediate to develop peptidomimetics that effectively block the viral main protease (M^pro), demonstrating its potential in antiviral drug design. The study reported a 70% inhibition rate at micromolar concentrations, underscoring the compound's relevance in addressing emerging infectious diseases.

Another groundbreaking research effort, documented in Bioorganic & Medicinal Chemistry Letters, investigated the compound's application in cancer therapy. The study focused on incorporating (2S)-2-{(tert-Butoxycarbonyl)aminomethyl}-3-methylbutanoic Acid into the structure of histone deacetylase (HDAC) inhibitors. The resulting analogs exhibited enhanced selectivity for HDAC6, a promising target for multiple myeloma and neurodegenerative disorders. The researchers observed a significant reduction in tumor cell proliferation in vitro, with minimal cytotoxicity to normal cells, suggesting a favorable therapeutic window.

Advancements in synthetic methodologies have also been reported, with a 2024 paper in Organic Process Research & Development detailing an optimized large-scale synthesis of (2S)-2-{(tert-Butoxycarbonyl)aminomethyl}-3-methylbutanoic Acid. The new protocol achieved a 90% yield and 99% enantiomeric excess (ee), addressing previous challenges related to scalability and purity. This development is expected to facilitate broader access to the compound for both academic and industrial research.

In summary, (2S)-2-{(tert-Butoxycarbonyl)aminomethyl}-3-methylbutanoic Acid (CAS: 191664-14-9) continues to play a pivotal role in medicinal chemistry, with recent studies highlighting its applications in antiviral, anticancer, and neurological therapeutics. The compound's versatility, coupled with improved synthetic routes, positions it as a valuable asset in the ongoing quest for innovative pharmaceutical solutions. Future research is likely to explore its potential in additional therapeutic areas and further refine its synthetic accessibility.